Cas no 2352763-92-7 (tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate
• CAS No: 2352763-92-7
• MF: C₁₀H₁₉F₂NO₃
• MW: 239.259570360184
• CID: 6315356
• PubChem ID: 165758588
• Update Time: 2025-06-11

tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate
• 2352763-92-7
• EN300-7216622

• Inchi： 1S/C10H19F2NO3/c1-9(2,3)16-8(15)13-10(4,5)6(14)7(11)12/h6-7,14H,1-5H3,(H,13,15)
• InChI Key： OANQZDQZYJHWGH-UHFFFAOYSA-N
• SMILES： FC(C(C(C)(C)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 239.13329979g/mol
• Monoisotopic Mass: 239.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2352763-92-7 and Product Name: *tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate*

Compound with the CAS number 2352763-92-7 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate, provides a detailed insight into its molecular structure and functional groups. This compound represents a fascinating blend of fluorine-containing moieties and hydroxyl functionalities, which are known to contribute to its unique chemical properties and potential biological activities.

The presence of fluorine atoms in the molecule is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. In recent years, there has been a surge in the exploration of fluorinated derivatives due to their enhanced pharmacokinetic profiles. Specifically, the 4,4-difluoro group in the compound's structure suggests a potential for improved resistance to enzymatic degradation, a critical factor in drug design aimed at prolonging therapeutic efficacy.

The hydroxyl group positioned at the 3-position of the butanoyl chain adds another layer of complexity to the compound's reactivity. Hydroxyl groups are often involved in hydrogen bonding interactions, which can be pivotal for receptor binding and drug-receptor interactions. This feature makes the compound a promising candidate for further investigation in medicinal chemistry, particularly in the development of novel bioactive molecules.

In the context of contemporary research, compounds like this are being extensively studied for their potential applications in various therapeutic areas. For instance, recent studies have highlighted the role of fluorinated carboxamates in modulating inflammatory pathways and enzyme inhibition. The structural motif present in tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate aligns well with these trends, suggesting its utility in designing next-generation pharmaceutical agents.

The tert-butyl group at the carbamate position not only provides steric hindrance but also enhances solubility and metabolic stability. These characteristics are highly desirable in drug development, as they can contribute to improved bioavailability and reduced side effects. Moreover, the combination of these functional groups makes this compound a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists can rapidly screen large libraries of molecules and identify promising candidates for experimental validation. The compound with CAS No. 2352763-92-7 is no exception; its structural features make it an attractive candidate for virtual screening against various biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These innovations not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry.

In conclusion, compound with CAS No. 2352763-92-7 and its product name tert-butyl N-(4,4-difluoro-3-hydroxy-2-methylbutan-2-yl)carbamate represent a significant advancement in pharmaceutical chemistry. The unique combination of fluorine and hydroxyl functionalities offers numerous opportunities for developing novel therapeutic agents with improved pharmacological properties. As research continues to evolve, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic domains.